5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H16ClNO5
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1H-indol-2-one
• InChI: InChI=1S/C18H16ClNO5/c1-24-11-4-6-16(25-2)12(8-11)15(21)9-18(23)13-7-10(19)3-5-14(13)20-17(18)22/h3-8,23H,9H2,1-2H3,(H,20,22)
• InChI Key: ROQWUDMLIHZCCA-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)C(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O

Description

5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as CDMEO, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medical research. CDMEO belongs to the class of indole derivatives and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves its ability to bind to the ATP-binding site of protein kinases, thereby inhibiting their activity. This results in the disruption of cell signaling pathways, which can lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one inhibits the activity of several protein kinases, including AKT, mTOR, and ERK. In addition, 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its specificity for protein kinases. This allows researchers to study the effects of protein kinase inhibition without affecting other cellular processes. However, one limitation of using 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more potent and selective protein kinase inhibitors based on the structure of 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. In addition, further studies are needed to determine the safety and efficacy of 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in animal models and eventually in human clinical trials. Finally, the potential applications of 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in the treatment of various diseases, including cancer, neurodegenerative disorders, and autoimmune diseases, should be explored.

Synthesis Methods

The synthesis of 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves a multi-step process that requires expertise in organic chemistry. The primary method of synthesis involves the reaction of 2,5-dimethoxyphenylacetic acid with thionyl chloride to produce 2,5-dimethoxyphenylacetyl chloride. This intermediate compound is then reacted with 5-chloro-3-hydroxyindole-2-one in the presence of a base to produce 5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

5-chloro-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in medical research. One area of interest is its ability to inhibit the activity of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. Inhibition of protein kinases has been shown to have therapeutic potential in the treatment of cancer and other diseases.